2-[8-(1,4-Dioxa-8-azaspiro[4.5]decyl)methyl]-2'-trifluorobenzophenone

• IUPAC Name: [2-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]-[2-(trifluoromethyl)phenyl]methanone
• InChI: InChI=1S/C22H22F3NO3/c23-22(24,25)19-8-4-3-7-18(19)20(27)17-6-2-1-5-16(17)15-26-11-9-21(10-12-26)28-13-14-29-21/h1-8H,9-15H2
• InChI Key: XHEJIUAXSNMSRU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12OCCO2)CC3=CC=CC=C3C(=O)C4=CC=CC=C4C(F)(F)F
• Molecular Formula: C22H22F3NO3
• DSSTOX Substance ID: DTXSID00643774
• Molecular Weight: 405.4 g/mol
• CAS RN: 898756-27-9

Description

The compound “2-[8-(1,4-Dioxa-8-azaspiro[4.5]decyl)methyl]-2’-trifluorobenzophenone” is a complex organic molecule. It is related to other compounds such as “2-[8-(1,4-Dioxa-8-azaspiro[4.5]decyl)methyl]-4’-methoxy benzophenone” and “2-[8-(1,4-Dioxa-8-azaspiro[4.5]decyl)methyl]-4’-fluorobenzophenone” which have been studied in the past.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a 1,4-Dioxa-8-azaspiro[4.5]decane ring system attached to a benzophenone group. The exact structure would need to be confirmed by techniques such as X-ray crystallography or NMR spectroscopy.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of approximately 355.4 g/mol. Other properties such as solubility, melting point, and boiling point would need to be determined experimentally.

Scientific Research Applications

Chemical Synthesis and Characterization

This compound and its derivatives are explored for their synthesis methods and characterization, contributing significantly to organic chemistry and materials science. For instance, the synthesis and characterization of boronates derived from non-symmetric amino-bis-phenols show the versatility of such compounds in creating new materials with potential applications in catalysis and material science (Abreu et al., 2006). Moreover, structural elucidation of antitubercular benzothiazinone BTZ043, a promising antitubercular drug candidate, highlights the role of complex organic molecules in developing new therapeutic agents (Richter et al., 2022).

Environmental and Analytical Applications

Research into the environmental and analytical applications of related compounds demonstrates the broader impact of such chemicals beyond mere laboratory curiosity. Automated on-line column-switching HPLC-MS/MS method for measuring environmental phenols in human milk illustrates the importance of analytical chemistry in assessing human exposure to environmental contaminants (Ye et al., 2008). Similarly, the development of a novel series of anticancer and antidiabetic spirothiazolidines analogs showcases the potential of spiro compounds in medicinal chemistry and drug design (Flefel et al., 2019).

Advanced Materials and Polymers

The synthesis and application of advanced materials and polymers using such compounds are crucial in materials science and engineering. The removal efficiency of a calix[4]arene-based polymer for water-soluble carcinogenic direct azo dyes and aromatic amines demonstrates the environmental relevance of these compounds in water treatment technologies (Akceylan et al., 2009).

Future Directions

The future directions for research on this compound could include further studies on its synthesis, reactions, and potential biological activity. This could involve both experimental studies and computational modeling.